Cas no 96732-15-9 (N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride)

N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride structure
96732-15-9 structure
Product Name:N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride
CAS No:96732-15-9
MF:C13H18ClN3O
MW:267.754521846771
CID:1990452
PubChem ID:57130
Update Time:2025-04-21

N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride
    • diethyl-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]azanium,chloride
    • AF 521
    • 96732-15-9
    • 5-((Diethylamino)methyl)-3-phenyl-1,2,4-oxadiazole hydrochloride
    • 1,2,4-OXADIAZOLE, 5-((DIETHYLAMINO)METHYL)-3-PHENYL-, HYDROCHLORIDE
    • Inchi: 1S/C13H17N3O.ClH/c1-3-16(4-2)10-12-14-13(15-17-12)11-8-6-5-7-9-11;/h5-9H,3-4,10H2,1-2H3;1H
    • InChI Key: OUBOOWFFUQGIDE-UHFFFAOYSA-N
    • SMILES: [Cl-].O1C(C[NH+](CC)CC)=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 267.11384
  • Monoisotopic Mass: 267.11384
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Boiling Point: 343.9°Cat760mmHg
  • Flash Point: 161.8°C
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